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Compound of Interest

Compound Name: tert-Butylamine

Cat. No.: B042293

Essential Safety and Handling Guide for Tert-
Butylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling tert-
Butylamine in a laboratory setting. Adherence to these procedures is critical for ensuring
personnel safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

Selection and proper use of appropriate personal protective equipment are the most critical
steps to mitigate the risks associated with handling tert-Butylamine. This chemical is highly
flammable, corrosive, and toxic. The following PPE is mandatory:

» Hand Protection: Butyl rubber gloves are recommended for handling tert-Butylamine.[1]
Always inspect gloves for integrity before use and dispose of contaminated gloves in
accordance with hazardous waste procedures.[2]

o Eye and Face Protection: Wear tightly fitting safety goggles.[2] For operations with a higher
risk of splashing, a full face shield must be worn in addition to goggles.[1] Contact lenses
should not be worn when working with this substance.[1]
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o Skin and Body Protection: Wear fire or flame-resistant and impervious clothing.[3] A lab coat
or chemical-resistant apron should be used. In case of skin contact, immediately remove all
contaminated clothing and rinse the affected area with water.[2]

» Respiratory Protection: Work should be conducted in a well-ventilated area or under a
chemical fume hood.[4][5] If exposure levels are likely to exceed 5 ppm, a MSHA/NIOSH-
approved full-facepiece respirator with a chemical cartridge specific for tert-Butylamine is
required.[1]

Quantitative Safety Data

The following table summarizes key quantitative safety data for tert-Butylamine:
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Parameter

Value

Source

Exposure Limits

OSHA PEL (Permissible

Exposure Limit)

5 ppm (ceiling)

[1]

NIOSH REL (Recommended

Exposure Limit)

5 ppm (ceiling)

[1]

ACGIH TLV (Threshold Limit

5 ppm (ceiling)

[1]

Value)

Flammability

Flash Point 16°F / -9°C (Closed Cup) [6]
Upper Explosive Limit 8.9% [4]
Lower Explosive Limit 1.7% [4]
Autoignition Temperature 716°F / 380°C [4]
Toxicity

Oral LD50 (Rat) 180 mg/kg [6]

Physical Properties

Vapor Pressure

294.774 mmHg @ 20°C

[7]

Specific Gravity

0.696

[7]

Boiling Point

46°C/ 114.8°F

[4]

Operational Plan for Handling Tert-Butylamine

A systematic approach is crucial for safely handling tert-Butylamine. The following workflow
outlines the necessary steps from preparation to disposal.
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Workflow for Handling Tert-Butylamine

Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Assemble and inspect all required PPE

Prepare spill kit

iDroceed to Handling
1

Hanldling

Don appropriate PPE

Ground and bond containers during transfer

Use non-sparking tools

Work within a designated area

IIDroceed to Post-Handling
1

Post-Handling & Disposal

Properly doff and dispose of contaminated PPE

Decontaminate work surfaces

Segregate and label hazardous waste

Dispose of waste through approved channels

Click to download full resolution via product page
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Caption: This diagram outlines the procedural flow for safely handling tert-Butylamine, from
initial preparations to final disposal.

Disposal Plan

The disposal of tert-Butylamine and associated contaminated materials must be handled as
hazardous waste.

e Waste Collection: Collect all tert-Butylamine waste, including contaminated consumables
like gloves and paper towels, in a designated, properly labeled, and sealed container.

¢ Spill Management:

o Minor Spills: For small spills, remove all ignition sources.[7] Cover the spill with dry lime,
sand, or soda ash.[1] Collect the material into a covered container for disposal.[1] Ventilate
the area and wash the spill site after cleanup is complete.[1]

o Major Spills: In the event of a large spill, evacuate the area immediately and alert
emergency responders.[7]

¢ Regulatory Compliance: All waste must be handled and disposed of in accordance with local,
state, and federal regulations.[7] Contact your institution's environmental health and safety
department for specific guidance on hazardous waste disposal. It may be necessary to
contain and dispose of tert-Butylamine as a hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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